![molecular formula C18H13N5O3S2 B2523740 N-(5-(benzo[c][1,2,5]thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide CAS No. 1428375-31-8](/img/structure/B2523740.png)
N-(5-(benzo[c][1,2,5]thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide
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Description
N-(5-(benzo[c][1,2,5]thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H13N5O3S2 and its molecular weight is 411.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Spectroscopic Study
The synthesis of novel heterocyclic compounds, including those related to the specified compound, involves the reaction of various precursors to form derivatives with potential antibacterial and antifungal activities. For example, the synthesis of derivatives by reacting amino-triazole with benzoic acid derivatives has been characterized by elemental analysis, NMR, FT-IR, and LC-MS spectral studies, suggesting a methodological approach to explore the structural facets of such compounds (Patel, Patel, & Shah, 2015).
Biological Activity
Several studies have explored the biological activities of heterocyclic compounds, including their antibacterial and antifungal effects. The structure-activity relationship is a key area of research, providing insights into how the structural components of these compounds contribute to their biological efficacy. The antimicrobial activities against both gram-positive and gram-negative bacteria and various fungi highlight the potential of these compounds in developing new therapeutic agents (Patel & Patel, 2015).
Insecticidal Assessment
The search for new insecticidal agents is another significant area of application. Compounds incorporating thiadiazole moieties have been synthesized and assessed for their efficacy against agricultural pests, such as the cotton leafworm. These studies not only contribute to the understanding of the insecticidal potential of such compounds but also offer a pathway towards the development of new, more effective pest control solutions (Fadda et al., 2017).
Structural and Reactivity Aspects
The structural and reactivity aspects of heterocycles, including those similar to the specified compound, are of great interest. Research in this area focuses on the chemistry, synthesis, and potential applications of saturated and unsaturated five-membered heterocycles. This includes exploring the properties of monocyclic and benzene-fused heterocycles with nitrogen, oxygen, and sulfur heteroatoms, which are critical for understanding the diverse applications of these compounds in scientific research (Ram et al., 2019).
Properties
IUPAC Name |
N-[5-(2,1,3-benzothiadiazole-5-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N5O3S2/c24-16(11-4-6-26-9-11)20-18-19-13-3-5-23(8-15(13)27-18)17(25)10-1-2-12-14(7-10)22-28-21-12/h1-2,4,6-7,9H,3,5,8H2,(H,19,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLDGEIJDSNUVTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=COC=C3)C(=O)C4=CC5=NSN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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